Cas no 2228882-83-3 (2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene)

• Product Name: 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene
• CAS No: 2228882-83-3
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 6191074
• PubChem ID: 165645890
• Update Time: 2025-11-01

2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene
• EN300-1908476
• 2228882-83-3

• Inchi： 1S/C9H9BrFNO2/c1-6(5-10)9-7(11)3-2-4-8(9)12(13)14/h2-4,6H,5H2,1H3
• InChI Key： XTERXVPKXRLSBQ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(=CC=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene

Introduction to 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene (CAS No. 2228882-83-3)

2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene, with the CAS number 2228882-83-3, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of bromine, fluorine, and nitro functionalities, which endow it with a range of chemical properties and potential applications.

The molecular structure of 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene consists of a benzene ring substituted with a bromopropyl group, a fluorine atom, and a nitro group. The presence of these functional groups imparts specific reactivity and stability characteristics, making it an attractive starting material for various synthetic pathways. The bromopropyl group can serve as a versatile leaving group for substitution reactions, while the fluorine atom can influence the electronic properties of the molecule. The nitro group, being an electron-withdrawing substituent, can enhance the electrophilicity of the benzene ring and facilitate further functionalization.

In recent years, there has been a growing interest in the use of 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its unique combination of functional groups allows for the preparation of complex molecules with diverse biological activities. For instance, researchers have explored its potential in the development of novel antifungal agents and anticancer drugs. The bromopropyl group can be readily converted into other functional groups through various chemical transformations, such as nucleophilic substitution or elimination reactions.

The synthetic versatility of 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene has also been leveraged in the field of materials science. Its ability to undergo cross-coupling reactions makes it a valuable precursor for the synthesis of conjugated polymers and other advanced materials. These materials have found applications in organic electronics, photovoltaics, and sensors due to their tunable electronic and optical properties.

From a synthetic chemistry perspective, the preparation of 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of 1-fluoro-3-nitrobenzene followed by alkylation with 1-bromopropane. The reaction conditions must be optimized to ensure selective substitution at the desired position on the benzene ring.

In addition to its synthetic utility, 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene has been studied for its potential biological activities. Research has shown that compounds containing similar functional groups exhibit promising pharmacological properties. For example, studies have demonstrated that certain derivatives of this compound possess potent antifungal activity against various pathogenic fungi. This makes it a promising lead compound for the development of new antifungal agents.

The environmental impact and safety profile of 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene are also important considerations in its application. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential risks. Researchers are continually working to develop more sustainable synthetic methods that reduce waste and environmental impact.

In conclusion, 2-(1-bromopropan-2-yl)-1-fluoro-3-nitrobenzene (CAS No. 2228882-83-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive starting material for chemical synthesis, pharmaceutical research, and materials science applications. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to pressing scientific challenges.